Cas no 1269437-74-2 ((1R,4R)-tert-Butyl 2,5-diazabicyclo2.2.1heptane-2-carboxylate hydrochloride)

• Product Name: (1R,4R)-tert-Butyl 2,5-diazabicyclo2.2.1heptane-2-carboxylate hydrochloride
• CAS No: 1269437-74-2
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• MDL: MFCD11112287
• CID: 1037167
• PubChem ID: 44828565
• Update Time: 2025-09-26

(1R,4R)-tert-Butyl 2,5-diazabicyclo2.2.1heptane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-tert-Butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
• 2-Methyl-2-propanyl (1R,4R)-2,5-diazabicyclo[2.2.1]heptane-2-carb oxylate hydrochloride (1:1)
• AKOS015844485
• BS-20554
• DTXSID70928388
• 2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride (1:1), (1R,4R)-
• TERT-BUTYL (1R,4R)-2,5-DIAZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE HCL
• tert-butyl (1R,4R)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
• Rel-tert-butyl(1R,4R)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylatehydrochloride
• AMY40016
• J-500356
• tert-Butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate--hydrogen chloride (1/1)
• (1R,4R)-2-Boc-2,5-diazabicyclo[2.2.1]heptane HCl
• 1269437-74-2
• s10405
• A889323
• AKOS015895822
• Rel-tert-butyl (1R,4R)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
• 1217644-72-8
• (1R,4R)-tert-butyl-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
• DB-189591
• tert-butyl (1R,4R)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
• (1R,4R)-tert-Butyl 2,5-diazabicyclo2.2.1heptane-2-carboxylate hydrochloride

• MDL： MFCD11112287
• Inchi： 1S/C10H18N2O2.ClH/c1-10(2,3)14-9(13)12-6-7-4-8(12)5-11-7;/h7-8,11H,4-6H2,1-3H3;1H/t7-,8-;/m1./s1
• InChI Key： XFBFNTNDFXDYEC-SCLLHFNJSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1C[C@H]2C[C@@H]1CN2)=O

Computed Properties

• Exact Mass: 234.11400
• Monoisotopic Mass: 234.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.03630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives